Cas no 13589-77-0 (5-Amino-2-phenyl-3(2H)-pyridazinone)

• Product Name: 5-Amino-2-phenyl-3(2H)-pyridazinone
• CAS No: 13589-77-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD18071544
• CID: 196597
• Update Time: 2025-04-19

5-Amino-2-phenyl-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-phenylpyridazin-3(2H)-one
• 3(2H)-Pyridazinone,5-amino-2-phenyl-
• 5-amino-2-phenylpyridazin-3-one
• 2-Phenyl-5-amino-3(2H)-pyridazinon
• 5-amino-2-phenyl-2H-pyridazin-3-one
• 5-amino-2-phenyl-3(2H)-pyridazinone
• 5-amino-2-phenyl-3-pyridazinone
• 5-Amino-2-phenyl-pyridazinon-3
• 5-azanyl-2-phenyl-pyridazin-3-one
• EINECS 237-025-3
• 2-Phenyl-5-aminopyridazine-3(2H)-one
• AK145485
• 3(2H)-Pyridazinone, 5-amino-2-phenyl-
• FSMPZHMHKJEXDT-UHFFFAOYSA-N
• FCH1172693
• 3(2H)-Pyridazinone, 5-amino-2-phenyl
• AX8283498
• AM20020436
• A807002
• 5-Amino-2-phenyl-3(2H)-pyridazinone

• MDL： MFCD18071544
• Inchi： 1S/C10H9N3O/c11-8-6-10(14)13(12-7-8)9-4-2-1-3-5-9/h1-7H,11H2
• InChI Key： FSMPZHMHKJEXDT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7

Experimental Properties

• Density: 1.28
• Boiling Point: 326.3°C at 760 mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.65
• PSA: 60.91000
• LogP: 1.39590

5-Amino-2-phenyl-3(2H)-pyridazinone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature